Cas no 2309586-03-4 (2-(2-fluorophenoxy)-N-[2-methyl-2-(thiophen-3-yl)propyl]acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-[2-methyl-2-(thiophen-3-yl)propyl]acetamide
• CAS No: 2309586-03-4
• MF: C₁₆H₁₈FNO₂S
• MW: 307.383026599884
• CID: 5357047
• Update Time: 2025-05-26

2-(2-fluorophenoxy)-N-[2-methyl-2-(thiophen-3-yl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-(2-methyl-2-(thiophen-3-yl)propyl)acetamide
• 2-(2-fluorophenoxy)-N-(2-methyl-2-thiophen-3-ylpropyl)acetamide
• 2-(2-fluorophenoxy)-N-[2-methyl-2-(thiophen-3-yl)propyl]acetamide

• Inchi： 1S/C16H18FNO2S/c1-16(2,12-7-8-21-10-12)11-18-15(19)9-20-14-6-4-3-5-13(14)17/h3-8,10H,9,11H2,1-2H3,(H,18,19)
• InChI Key： ZMVSUMSBDNBMAI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(C)CNC(COC1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 351
• XLogP3: 3.9
• Topological Polar Surface Area: 66.6

Additional information on 2-(2-fluorophenoxy)-N-[2-methyl-2-(thiophen-3-yl)propyl]acetamide

2-(2-Fluorophenoxy)-N-[2-methyl-2-(thiophen-3-yl)propyl]acetamide: A Comprehensive Overview

The compound with CAS No. 2309586-03-4, commonly referred to as 2-(2-fluorophenoxy)-N-[2-methyl-2-(thiophen-3-yl)propyl]acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include a fluoro-substituted phenoxy group and a thiophene-containing side chain. These structural elements contribute to its exceptional chemical properties and potential applications in various industries.

Recent studies have highlighted the fluorophenoxy group as a key functional moiety in this compound, demonstrating its ability to enhance the molecule's stability and bioavailability. Researchers have also explored the thiophene ring in the side chain, which exhibits aromaticity and contributes to the compound's electronic properties. These findings have opened new avenues for its use in drug delivery systems and advanced materials.

In the context of pharmacology, 2-(2-fluorophenoxy)-N-[2-methyl-2-(thiophen-3-yl)propyl]acetamide has shown promise as a potential therapeutic agent. Preclinical studies indicate that it may possess anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. The acetamide functional group has been identified as playing a crucial role in these biological activities, facilitating interactions with cellular receptors and enzymes.

From a materials science perspective, this compound has been investigated for its potential as a building block in the synthesis of advanced polymers and nanoparticles. Its thiophene-containing side chain has been shown to enhance the conductivity and mechanical properties of polymer blends, suggesting applications in electronic devices and energy storage systems. Additionally, the fluorophenoxy group contributes to the molecule's compatibility with various solvents, making it suitable for use in coating and adhesive formulations.

Recent advancements in computational chemistry have further elucidated the molecular dynamics of 2-(2-fluorophenoxy)-N-[2-methyl-2-(thiophen-3-yl)propyl]acetamide. Quantum mechanical simulations have revealed that the molecule exhibits favorable electronic transitions, which could be harnessed for applications in optoelectronics. Furthermore, molecular docking studies have demonstrated its potential to bind with key proteins involved in cellular signaling pathways, reinforcing its therapeutic potential.

In conclusion, CAS No. 2309586-03-4, or 2-(2-fluorophenoxy)-N-[2-methyl-2-(thiophen-3-yl)propyl]acetamide, represents a versatile compound with multifaceted applications across diverse scientific domains. Its unique structural features and promising biological and physical properties make it a subject of ongoing research interest. As advancements in synthetic chemistry and materials science continue to unfold, this compound is poised to play an increasingly significant role in both therapeutic development and industrial applications.